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Compound of Interest

Compound Name: BMS-779788

Cat. No.: B606250 Get Quote

Essential Safety and Handling Guide for BMS-
779788
Compound of Interest: BMS-779788 CAS Number: 918348-67-1[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling BMS-779788. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

potent LXR partial agonist.[2] Given that this compound is intended for research use only and

not for human or veterinary use[1], a high degree of caution is warranted.

Hazard Identification and Precautionary Measures
As a potent, biologically active small molecule, BMS-779788 should be handled as a potentially

hazardous compound. While a specific, comprehensive hazard classification is not readily

available in the search results, general best practices for handling potent kinase inhibitors

should be followed to minimize exposure and ensure a safe laboratory environment.[3]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

BMS-779788. The required level of PPE will vary depending on the specific laboratory activity
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being performed.

Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders.Gloves: Two pairs of nitrile gloves

(double-gloving), to be changed immediately

upon contamination.Eye Protection: Chemical

splash goggles to provide a complete seal

around the eyes.Lab Coat: A dedicated lab coat,

preferably disposable or made of a non-

absorbent material.Ventilation: All weighing and

aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.[3]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.Lab

Coat: Standard laboratory coat.Ventilation: Work

should be conducted in a chemical fume hood.

[3]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.Biological Safety Cabinet: All cell

culture work should be performed in a Class II

biological safety cabinet to maintain sterility and

protect the user.[3]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.[3]

Operational Plan: Handling and Experimental Use
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A clear and concise operational plan is essential for the safe management of BMS-779788
within the laboratory.

Designated Area: All work with BMS-779788 should be conducted in a designated and

clearly marked area within the laboratory.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[3]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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